Cas no 2228313-42-4 (3-methyl-3-3-(pentafluoroethyl)phenoxyazetidine)

• Product Name: 3-methyl-3-3-(pentafluoroethyl)phenoxyazetidine
• CAS No: 2228313-42-4
• MF: C₁₂H₁₂F₅NO
• MW: 281.221800804138
• CID: 6493959
• PubChem ID: 165634312
• Update Time: 2025-05-30

3-methyl-3-3-(pentafluoroethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-3-(pentafluoroethyl)phenoxyazetidine
• EN300-1972968
• 3-methyl-3-[3-(pentafluoroethyl)phenoxy]azetidine
• 2228313-42-4

• Inchi： 1S/C12H12F5NO/c1-10(6-18-7-10)19-9-4-2-3-8(5-9)11(13,14)12(15,16)17/h2-5,18H,6-7H2,1H3
• InChI Key： SGZCFLPECNUHGN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)OC1(C)CNC1)F

Computed Properties

• Exact Mass: 281.08390482g/mol
• Monoisotopic Mass: 281.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-3-(pentafluoroethyl)phenoxyazetidine

Introduction to 3-methyl-3-(pentafluoroethyl)phenoxyazetidine (CAS No. 2228313-42-4) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-3-(pentafluoroethyl)phenoxyazetidine (CAS No. 2228313-42-4) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural motifs that have garnered significant attention for its potential applications in drug discovery and molecular research. This azetidine derivative, featuring a pentafluoroethyl substituent on the phenoxy group, exhibits distinct physicochemical properties that make it a valuable scaffold for developing novel bioactive molecules.

The structural framework of 3-methyl-3-(pentafluoroethyl)phenoxyazetidine incorporates an azetidine ring, which is a six-membered heterocyclic structure containing two nitrogen atoms. This particular arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is crucial for binding to biological targets. The presence of the pentafluoroethyl group enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its membrane permeability—a key factor in drug bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated aromatic moieties in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing both potency and selectivity. In the case of 3-methyl-3-(pentafluoroethyl)phenoxyazetidine, the fluorine atoms contribute to a strong electron-withdrawing effect, which can enhance interactions with polar residues in protein binding pockets. This has been observed in various drug candidates where fluorine substitution leads to improved binding affinities and pharmacokinetic profiles.

The phenoxy group in this compound serves as a versatile linker, capable of connecting different pharmacophoric units or anchoring the molecule to specific biological targets. Its aromatic nature provides stability, while its oxygen atom can participate in hydrogen bonding interactions, further enhancing binding specificity. Such features make 3-methyl-3-(pentafluoroethyl)phenoxyazetidine a promising candidate for designing small-molecule inhibitors or modulators of enzyme activity.

One of the most intriguing aspects of this compound is its potential role as a tool for studying protein-protein interactions (PPIs). The rigid azetidine core and the fluorinated substituent can act as recognition elements that bind to specific pockets on target proteins, facilitating structural elucidation and understanding of molecular recognition mechanisms. Such insights are invaluable for developing targeted therapies against complex diseases like cancer, inflammation, and neurodegenerative disorders.

In vitro studies have begun to explore the biological activity of 3-methyl-3-(pentafluoroethyl)phenoxyazetidine, revealing promising preliminary results. For instance, early experiments suggest that it may exhibit inhibitory effects on certain kinases, which are critical enzymes involved in cell signaling pathways. The unique combination of structural features—such as the azetidine ring and fluorinated side chain—appears to confer selective binding properties that differentiate it from existing kinase inhibitors.

The development of high-throughput screening (HTS) platforms has enabled researchers to rapidly assess the activity of compounds like 3-methyl-3-(pentafluoroethyl)phenoxyazetidine across large libraries of biological targets. These screens have identified novel scaffolds with therapeutic potential, often leading to further optimization efforts aimed at improving potency and reducing off-target effects. The incorporation of fluorine into pharmaceutical candidates has consistently shown benefits in terms of metabolic stability and resistance profiles against enzymatic degradation.

Another area where this compound shows promise is in the field of chemoprevention. By modulating key signaling pathways associated with cancer development, 3-methyl-3-(pentafluoroethyl)phenoxyazetidine could serve as a lead compound for developing preventive agents that reduce disease risk without causing significant side effects. The ability to fine-tune its structure allows chemists to balance efficacy with safety, ensuring that potential therapeutic agents are both effective and well-tolerated.

The synthesis of 3-methyl-3-(pentafluoroethyl)phenoxyazetidine presents unique challenges due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorous chemistry techniques, have been employed to construct its core structure efficiently. These approaches not only streamline production but also enable access to derivatives with modified substituents for further optimization.

The role of computational tools in designing molecules like 3-methyl-3-(pentafluoroethyl)phenoxyazetidine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations help predict how these compounds will interact with biological targets at an atomic level. By integrating experimental data with computational insights, researchers can refine their designs to maximize therapeutic efficacy while minimizing unwanted interactions.

As interest in fluorinated compounds grows within the pharmaceutical industry, so does investment into understanding their mechanisms of action and developing new synthetic routes. The case study provided by CAS No 2228313-42-4 underscores why such molecules continue to be scrutinized closely: they offer an excellent balance between structural complexity and functional utility—a hallmark of innovative drug discovery efforts worldwide.

In conclusion, 3-methyl-3-( pentafluoroethyl ) phenoxyazetidine ( CAS No . 2228313 - 42 - 4 ) stands out as an intriguing chemical entity with broad applicability across multiple domains within chemical biology . Its unique structural attributes , coupled with promising preliminary biological activities , position it as a valuable scaffold for future research aimed at developing novel therapeutics . As our understanding evolves through interdisciplinary collaboration , we can anticipate even more innovative uses emerging from this versatile compound .